Cas no 6357-94-4 (2-Naphthalenesulfonicacid, 4,7-dihydroxy-)

2-Naphthalenesulfonicacid, 4,7-dihydroxy- structure
6357-94-4 structure
Product Name:2-Naphthalenesulfonicacid, 4,7-dihydroxy-
CAS No:6357-94-4
MF:C10H8O5S
MW:240.232522010803
CID:517056
Update Time:2026-04-29

2-Naphthalenesulfonicacid, 4,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 4,7-dihydroxy-
    • 4,7-dihydroxynaphthalene-2-sulfonic acid
    • 4,7-dihydroxynaphthalene-2-sulphonic acid
    • 1,6-Dihydroxynaphthalene-3-sulfonicacid
    • 2,5-Dihydroxy-naphthalin-7-sulfonsaeure
    • 2-Naphthalenesulfonicacid,4,7-dihydroxy
    • 3,8-Dihydroxy-6-naphthalenesulfonic acid
    • 4,7-dihydroxy-naphthalene-2-sulfonic acid
    • 4,7-Dihydroxy-naphthalin-2-sulfonsaeure
    • Dioxy-J acid
    • EINECS 228-759-5

Computed Properties

  • Exact Mass: 240.00900
  • Monoisotopic Mass: 240.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • Density: 1.677
  • Refractive Index: 1.739
  • PSA: 103.21000
  • LogP: 2.57850

2-Naphthalenesulfonicacid, 4,7-dihydroxy- Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Naphthalenesulfonicacid, 4,7-dihydroxy- Related Literature

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